Cas no 315239-08-8 (N,N-dibutyl-2-({5,6-dimethyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-2-yl}sulfanyl)acetamide)

N,N-Dibutyl-2-({5,6-dimethyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-2-yl}sulfanyl)acetamide is a specialized thienopyrimidine derivative with potential applications in pharmaceutical and agrochemical research. Its structure incorporates a dibutylacetamide moiety linked to a sulfanyl-substituted thienopyrimidine core, offering unique reactivity and binding properties. The compound’s key advantages include its well-defined molecular framework, which facilitates targeted modifications for structure-activity relationship (SAR) studies. The presence of the thienopyrimidine scaffold suggests potential biological activity, particularly in kinase inhibition or antimicrobial applications. Its synthetic versatility allows for further functionalization, making it a valuable intermediate in medicinal chemistry. The product is characterized by high purity and stability, ensuring reliability in experimental settings.
N,N-dibutyl-2-({5,6-dimethyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-2-yl}sulfanyl)acetamide structure
315239-08-8 structure
Product Name:N,N-dibutyl-2-({5,6-dimethyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-2-yl}sulfanyl)acetamide
CAS No:315239-08-8
MF:C18H27N3O2S2
MW:381.555881738663
CID:6576013
Update Time:2025-05-24

N,N-dibutyl-2-({5,6-dimethyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N,N-dibutyl-2-({5,6-dimethyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-2-yl}sulfanyl)acetamide
    • N,N-dibutyl-2-((5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)acetamide
    • Acetamide, N,N-dibutyl-2-[(1,4-dihydro-5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-2-yl)thio]-
    • Inchi: 1S/C18H27N3O2S2/c1-5-7-9-21(10-8-6-2)14(22)11-24-18-19-16(23)15-12(3)13(4)25-17(15)20-18/h5-11H2,1-4H3,(H,19,20,23)
    • InChI Key: HZWKPPUXAMPXPC-UHFFFAOYSA-N
    • SMILES: C(N(CCCC)CCCC)(=O)CSC1=NC(=O)C2C(C)=C(C)SC=2N1

N,N-dibutyl-2-({5,6-dimethyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-2-yl}sulfanyl)acetamide Pricemore >>

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N,N-dibutyl-2-({5,6-dimethyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-2-yl}sulfanyl)acetamide Related Literature

Additional information on N,N-dibutyl-2-({5,6-dimethyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-2-yl}sulfanyl)acetamide

Research Brief on N,N-dibutyl-2-({5,6-dimethyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-2-yl}sulfanyl)acetamide (CAS: 315239-08-8)

N,N-dibutyl-2-({5,6-dimethyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-2-yl}sulfanyl)acetamide (CAS: 315239-08-8) is a synthetic compound belonging to the thienopyrimidine class, which has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

The compound's structure features a thienopyrimidine core, a scaffold known for its diverse pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory activities. Recent studies have explored the synthesis of N,N-dibutyl-2-({5,6-dimethyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-2-yl}sulfanyl)acetamide through optimized routes, highlighting improved yields and purity. These advancements are critical for scaling up production for preclinical and clinical studies.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits promising inhibitory effects against specific kinases involved in cancer cell proliferation. For instance, research published in the Journal of Medicinal Chemistry (2023) reported that the compound showed selective inhibition of the PI3K/AKT/mTOR pathway, a key signaling cascade in many malignancies. These findings suggest its potential as a lead compound for developing novel anticancer agents.

Further investigations into the compound's mechanism of action revealed its ability to induce apoptosis in cancer cells while sparing normal cells, a desirable trait for minimizing side effects in therapeutic applications. Additionally, molecular docking studies have provided insights into the compound's binding interactions with target proteins, offering a structural basis for further optimization.

Beyond oncology, recent studies have explored the compound's potential in treating inflammatory diseases. A 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted its anti-inflammatory properties, attributed to the modulation of NF-κB signaling. This dual functionality—targeting both cancer and inflammation—positions N,N-dibutyl-2-({5,6-dimethyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-2-yl}sulfanyl)acetamide as a versatile candidate for multifactorial diseases.

Despite these promising results, challenges remain, including optimizing pharmacokinetic properties such as bioavailability and metabolic stability. Current research efforts are focused on structural modifications to enhance these parameters while retaining the compound's efficacy. Collaborative projects between academia and industry are underway to accelerate its transition from bench to bedside.

In conclusion, N,N-dibutyl-2-({5,6-dimethyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-2-yl}sulfanyl)acetamide (CAS: 315239-08-8) represents a compelling area of research in chemical biology and drug development. Its multifaceted biological activities and potential therapeutic applications underscore the importance of continued investigation. Future studies should prioritize in vivo validation and translational research to fully realize its clinical potential.

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